Cas no 2189893-46-5 (N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide)

• Product Name: N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide
• CAS No: 2189893-46-5
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5409972
• PubChem ID: 132317234
• Update Time: 2025-11-01

N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-Difluorospiro[2.3]hex-5-yl)-2-propenamide
• N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide

• Inchi： 1S/C9H11F2NO/c1-2-7(13)12-6-3-8(4-6)5-9(8,10)11/h2,6H,1,3-5H2,(H,12,13)
• InChI Key： JQWGYEXVXHTKDY-UHFFFAOYSA-N
• SMILES： C(NC1CC2(C(F)(F)C2)C1)(=O)C=C

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 325.1±42.0 °C(Predicted)
• pka: 13.73±0.40(Predicted)

Additional information on N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide

Introduction to N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide (CAS No. 2189893-46-5)

N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2189893-46-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and molecular research. The presence of fluorine atoms and the spirocyclic structure contribute to its distinct reactivity and functionality, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide consists of a spirocyclic core linked to an amide group, which is a common motif in many bioactive molecules. The spirocyclic arrangement provides rigidity to the molecule, enhancing its stability and interaction with biological targets. Additionally, the fluorine substituents introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its pharmacokinetic behavior.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The use of fluorine atoms in drug design has led to the development of several successful pharmaceuticals, including antiviral and anticancer agents. N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide represents a promising candidate for further exploration in this area, as its unique structural features may offer advantages in drug discovery.

One of the key areas where N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide shows potential is in the development of enzyme inhibitors. The spirocyclic structure can serve as a scaffold for designing molecules that interact with specific enzymatic targets, while the fluorine atoms can enhance binding interactions through halogen bonding or other non-covalent interactions. This has been demonstrated in various studies where fluorinated compounds have been shown to exhibit higher selectivity and potency compared to their non-fluorinated counterparts.

Furthermore, the compound's amide group provides a versatile functional handle for further chemical modifications. This allows researchers to tailor the properties of N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide for specific applications, such as prodrugs or bioconjugates. The ability to modify both the spirocyclic core and the amide group offers a high degree of flexibility in designing novel molecular entities with tailored pharmacological profiles.

The synthesis of N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving the desired structural features efficiently and with high yield.

In conclusion, N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide (CAS No. 2189893-46-5) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the spirocyclic core and fluorine substituents, make it an attractive candidate for designing enzyme inhibitors and other bioactive molecules. As research in fluorinated compounds continues to advance, N-{1,1-difluorospiro2.3hexan-5-yl}prop-2-enamide is likely to play an important role in the discovery and development of new therapeutic agents.